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Compound of Interest

Compound Name: 1,1-Dioxothiolan-d8

Cat. No.: B150437

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of 1,1-Dioxothiolan-d8 (also known as Sulfolane-d8), intended for researchers,

scientists, and professionals in drug development. The following procedures are designed to

ensure a safe laboratory environment and proper management of this chemical.

Synonyms: Sulfolane-d8, Tetrahydrothiophene-1,1-dioxide-d8, 1,1-Dioxothiolan-d8.[1] CAS
Number: 51219-88-6[1][2]

Core Hazards:

May be harmful if swallowed.[3][4][5]
May damage fertility or the unborn child.[3][4]
Causes serious eye irritation.[5][6]

May cause damage to organs through prolonged or repeated exposure.[5][6]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 1,1-
Dioxothiolan-d8. The recommended PPE is summarized in the table below.
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Body Part Protection Specification

Tightly fitting safety goggles or

a face shield. An eye wash
Eyes Safety Goggles ) )

station should be readily

available.[3]

The suitability of a specific
glove type should be
discussed with the glove

Hands Chemical-resistant Gloves manufacturer. Butyl rubber
gloves may offer better
protection than other synthetic
rubbers.[7]

A NIOSH-approved air-
purifying respirator for dusts
and mists (P100) should be
used if airborne material may
Respiratory Respirator be generated.[3] A supplied-air
respirator is necessary if there
is a potential for uncontrolled
release or if exposure levels

are unknown.[3]

Lightweight protective clothing
is recommended. The type of
body protection should be
Body Protective Clothing chosen based on the
concentration and amount of
the dangerous substance at

the workplace.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of 1,1-Dioxothiolan-d8. The following
workflow outlines the key steps from preparation to post-handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1,1-Dioxothiolan-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150437#personal-protective-equipment-for-handling-
1-1-dioxothiolan-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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